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Compound of Interest

2-fluoro-5-(hydroxymethyl)benzoic
Acid

Cat. No.: B1304772

Compound Name:

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-fluoro-5-(hydroxymethyl)benzoic
acid (CAS No. 481075-38-1). The following protocols are designed to ensure the safe
handling, storage, and disposal of this compound, grounded in established safety principles
and regulatory standards.

Immediate Safety Briefing: Hazard Profile

2-Fluoro-5-(hydroxymethyl)benzoic acid is classified as a substance that causes skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1]
Some sources also indicate it can cause serious eye damage (H318).[2] Understanding these
hazards is the first step in mitigating risk. The primary routes of exposure are inhalation, skin
contact, and eye contact.

Hazard Lo
. GHS Code Description Source
Classification
Skin Irritation H315 Causes skin irritation [1]
_ o Causes serious eye
Serious Eye Irritation H319/H318 S [1112]
irritation/damage

. . May cause respiratory
Respiratory Irritation H335 . [1][2]
irritation
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Operational Plan: A Step-by-Step Protocol for Safe
Handling

Adherence to a strict operational protocol is critical. This plan is designed as a self-validating
system to minimize exposure and ensure a safe laboratory environment.

Engineering Controls: The First Line of Defense

The primary method for controlling exposure to hazardous dust or powders is to use
engineering controls.

¢ Fume Hood: All handling of 2-fluoro-5-(hydroxymethyl)benzoic acid as a solid should be
conducted in a properly functioning chemical fume hood.[3] This is crucial to prevent the
inhalation of airborne patrticles.

e Ventilation: Ensure good ventilation in the work station.[1] Emergency eyewash fountains
and safety showers must be readily available in the immediate vicinity of any potential
exposure.[1]

Personal Protective Equipment (PPE): Your Personal
Barrier

The selection of appropriate PPE is based on a thorough risk assessment. The following are
mandatory when handling this compound.

e Eye and Face Protection: Chemical safety goggles are required.[1] For operations with a
higher risk of splashing or dust generation, a face shield should be worn in addition to
goggles.[1] This aligns with OSHA's eye and face protection regulations in 29 CFR
1910.133.[1]

e Skin Protection:

o Gloves: Chemical-resistant gloves are mandatory.[1] While specific compatibility data for
this exact compound is not readily available, nitrile or neoprene gloves are generally
preferred for handling similar aromatic carboxylic acids.[3] Always inspect gloves before
use and remove them carefully to avoid skin contamination.[4]
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o Protective Clothing: A lab coat or disposable gown must be worn to prevent skin contact.
[1][3] For larger scale operations, long-sleeved clothing provides an additional layer of
protection.[4]

o Footwear: Safety shoes are recommended to protect against accidental spills or falling
objects.[1] Closed-toe shoes are a minimum requirement.[3]

o Respiratory Protection:

o Standard Operations: In cases of inadequate ventilation, respiratory protection is
necessary.[1] A NIOSH-approved respirator with an appropriate cartridge for organic
vapors and particulates should be used, in accordance with 29 CFR 1910.134.[1][5]

o Emergency Situations: For spills or other emergencies, a self-contained breathing
apparatus (SCBA) may be required.[1]

The following diagram outlines the decision-making process for selecting the appropriate level
of PPE.
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Hazard & Risk Assessment

Start: Handling Required

Assess Task:
- Scale (mg vs kg)

- Dust/Aerosol Potential

- Duration of Handling

J

/ﬁtasks High splash/dust potential

Personal Protective Equipment(PPE) Selection

Control Me, N

Is Ventilation Adequate?

Yes

Use Engineering Controls:
- Chemical Fume Hood
- General Ventilation

Enhanced PPE:
- Add Face Shield

Add Respiratory Protection:
- NIOSH-approved Respirator

Final Procedure

Mandatory Base PPE:

- Chemical Goggles

- Nitrile/Neoprene Gloves
- Lab Coat

- Closed-toe Shoes

Proceed with Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow Diagram
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Handling and Storage

e Handling: Avoid breathing dust, mist, or spray.[1] Minimize dust generation by using gentle
scooping techniques.[1][3] Always wash hands thoroughly after handling the product.[1] Do
not eat, drink, or smoke in the handling area.[1]

o Storage: Store in a dry, cool, and well-ventilated area.[1] Keep the container tightly closed
when not in use.[1] This compound is hygroscopic and should be stored under an inert gas.
[1] Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan: Managing Waste Safely and
Responsibly

Proper disposal is a critical final step to ensure environmental safety and regulatory
compliance.

Accidental Release Measures

In the event of a spill:

Evacuate unnecessary personnel and ensure adequate ventilation.[1]

Wear the appropriate PPE as outlined above.[1]

For solid spills, sweep or shovel the material into an appropriate, labeled container for
disposal.[1] Minimize the generation of dust during this process.[1]

Avoid release into the environment.[1]

Waste Disposal

o Collection: All waste containing 2-fluoro-5-(hydroxymethyl)benzoic acid, including
contaminated gloves, weighing papers, and other consumables, must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

e Disposal Method: The collected waste should be disposed of through a licensed professional
waste disposal service.[5] Incineration in a facility equipped with an afterburner and scrubber
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is a recommended method.[1] Always follow local, state, and federal regulations for
hazardous waste disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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